Cas no 2694728-92-0 (methyl 5-azaspiro2.3hexane-1-carboxylate, trifluoroacetic acid)

• Product Name: methyl 5-azaspiro2.3hexane-1-carboxylate, trifluoroacetic acid
• CAS No: 2694728-92-0
• MF: C₉H₁₂F₃NO₄
• MW: 255.191093444824
• MDL: MFCD34475116
• CID: 5613284
• PubChem ID: 165947432
• Update Time: 2023-11-27

methyl 5-azaspiro2.3hexane-1-carboxylate, trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-33039652
• methyl 5-azaspiro[2.3]hexane-1-carboxylate; trifluoroacetic acid
• 2694728-92-0
• methyl 5-azaspiro2.3hexane-1-carboxylate, trifluoroacetic acid

• MDL： MFCD34475116
• Inchi： 1S/C7H11NO2.C2HF3O2/c1-10-6(9)5-2-7(5)3-8-4-7;3-2(4,5)1(6)7/h5,8H,2-4H2,1H3;(H,6,7)
• InChI Key： FQTQZOCYHRQZOY-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.O(C)C(C1CC21CNC2)=O

Computed Properties

• Exact Mass: 255.07184235g/mol
• Monoisotopic Mass: 255.07184235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6Ų